Cas no 24664-51-5 (Acetamide,N-[4-[[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]amino]phenyl]-)

• Product Name: Acetamide,N-[4-[[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]amino]phenyl]-
• CAS No: 24664-51-5
• Molecular Formula: C₁₉H₁₈N₄O₂
• Molecular Weight: 334.37182
• CID: 274003
• PubChem ID: 32586

Acetamide,N-[4-[[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]amino]phenyl]- Properties

Names and Identifiers

• Acetamide,N-[4-[[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]amino]phenyl]-
• N-(4-{[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylid ene)methyl]amino}phenyl)acetamide
• N-(4-(((3-Methyl-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)methyl)amino)phenyl)acetamide
• 24664-51-5
• AKOS030752042
• 5-25-14-00509 (Beilstein Handbook Reference)
• AKOS024363991
• AKOS001094965
• SR-01000215055
• AB00090957-01
• SR-01000215055-1
• N-(4-{[(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]amino}phenyl)acetamide
• Z57985148
• ACETANILIDE, 4'-((3-METHYL-5-OXO-1-PHENYL-2-PYRAZOLIN-4-YLIDENE)METHYLAMINO)-
• 4'-[[(3-Methyl-5-oxo-1-phenyl-2-pyrazolin-4-ylidene)methyl]amino]acetanilide
• 4'-((3-Methyl-5-oxo-1-phenyl-2-pyrazolin-4-ylidene)methylamino)acetanilide
• 4-(p-Acetamidoanilinomethylene)-3-methyl-1-phenyl-2-pyrazolin-5-one
• N-[4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylideneamino]phenyl]acetamide
• BRN 0834839

• InChIKey： QVEQGXSILYWOOR-PDGQHHTCSA-N
• Inchi： InChI=1S/C19H18N4O2/c1-13-18(19(25)23(22-13)17-6-4-3-5-7-17)12-20-15-8-10-16(11-9-15)21-14(2)24/h3-12,20H,1-2H3,(H,21,24)/b18-12-
• SMILES： CC(NC1=CC=C(N/C=C2/C(C)=NN(C3=CC=CC=C3)C/2=O)C=C1)=O

Computed Properties

• Exact Mass: 334.14314
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 334.14297583g/mol
• Heavy Atom Count: 25
• Complexity: 570
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.8